Cas no 168890-45-7 (2-(4-methylphenyl)azepane)

2-(4-Methylphenyl)azepane is a substituted azepane derivative characterized by a seven-membered nitrogen-containing ring with a 4-methylphenyl substituent. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid yet flexible azepane core enhances its potential as a scaffold for designing bioactive molecules, particularly in central nervous system (CNS) targeting agents. Its lipophilic 4-methylphenyl group may improve membrane permeability, aiding in drug delivery applications. The compound is typically utilized in the development of novel pharmacophores, offering synthetic versatility for modifications at the nitrogen or aromatic positions. High purity grades are available for research-scale applications.
2-(4-methylphenyl)azepane structure
2-(4-methylphenyl)azepane structure
Product Name:2-(4-methylphenyl)azepane
CAS No:168890-45-7
MF:C13H19N
MW:189.29666352272
MDL:MFCD02663755
CID:905103
PubChem ID:4688588
Update Time:2025-06-07

2-(4-methylphenyl)azepane Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Tolyl)azepane
    • 2-(4-Methylphenyl)azepane
    • 2-P-TOLYL-AZEPANE
    • 2-(4-methylphenyl)azaperhydroepine
    • 2-(4-methylphenyl)azepane(SALTDATA: FREE)
    • AC1NFSHG
    • AC1Q2KGX
    • ALBB-009829
    • CTK6B8073
    • MolPort-000-147-411
    • Oprea1_019810
    • SBB050099
    • SureCN7672102
    • BBL020509
    • DTXSID10405587
    • SCHEMBL7672102
    • LS-03284
    • MFCD02663755
    • Z992736824
    • STK501131
    • CS-0215299
    • EN300-232368
    • 168890-45-7
    • AKOS001476017
    • 2-(4-methylphenyl)azepane
    • MDL： MFCD02663755
    • Inchi： 1S/C13H19N/c1-11-6-8-12(9-7-11)13-5-3-2-4-10-14-13/h6-9,13-14H,2-5,10H2,1H3
    • InChI Key： COHNBVKUGIKOPE-UHFFFAOYSA-N
    • SMILES： N1CCCCCC1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 189.151749610g/mol
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12Ų

2-(4-methylphenyl)azepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M357085-100mg
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Apollo Scientific
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Apollo Scientific
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abcr
AB265830-500 mg
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abcr
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Chemenu
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eNovation Chemicals LLC
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2-(4-methylphenyl)azepane Suppliers

Amadis Chemical Company Limited
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(CAS:168890-45-7)2-(4-methylphenyl)azepane
Order Number:A1070444
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:44
Price ($):233.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:168890-45-7)2-(4-methylphenyl)azepane
A1070444
Purity:99%
Quantity:1g
Price ($):233.0
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